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Compound of Interest

Compound Name: Lazabemide

Cat. No.: B1674597 Get Quote

Essential Safety and Handling Guide for
Lazabemide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lazabemide. It offers a procedural, step-by-step

framework to ensure safe operational use and disposal, establishing a foundation of trust in

laboratory safety and chemical handling practices.

Hazard Identification and Safety Data
Lazabemide is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Adherence to safety protocols is mandatory to mitigate exposure and

environmental contamination.
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Data Point Value Source

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

[1]

Storage Temperature
-20°C (powder); -80°C (in

solvent)
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the required PPE for handling Lazabemide.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses with

side shields or

Goggles

ANSI Z87.1 compliant

Protects against

splashes and airborne

particles.

Face Shield

To be worn in addition

to safety glasses or

goggles

Required when there

is a significant risk of

splashing.

Hand Protection
Chemical-resistant

gloves

Disposable nitrile

gloves are suitable for

incidental contact.

Change immediately if

contaminated.

Prevents skin contact

and absorption.

Body Protection Laboratory Coat

Fire-resistant

recommended when

handling flammable

solvents.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area or

chemical fume hood

to avoid dust and

aerosol formation.

Minimizes inhalation

of the compound.

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Lazabemide.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is tightly sealed.

Store the compound in a cool, well-ventilated area, away from direct sunlight and sources of

ignition[1].
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Adhere to the specified storage temperatures: -20°C for the powdered form and -80°C for

solutions in solvent[1].

Ensure the storage location is segregated from incompatible materials such as strong acids,

alkalis, and oxidizing or reducing agents[1].

2. Handling and Experimental Use:

All handling of Lazabemide powder should be conducted in a chemical fume hood to avoid

inhalation of dust.

Before handling, ensure all required PPE is correctly worn.

Avoid the formation of dust and aerosols[1].

When preparing solutions, add the solvent to the Lazabemide powder slowly to prevent

splashing.

Do not eat, drink, or smoke in the designated handling area[1].

After handling, wash hands and any exposed skin thoroughly[1].

3. Spills and Emergency Procedures:

In case of a spill, evacuate the immediate area.

For small powder spills, carefully collect the material with absorbent pads, avoiding dust

generation.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect all spilled material and contaminated absorbents into a sealed, labeled container for

proper disposal[1].

Ventilate the area after cleanup is complete.

In case of eye contact, immediately flush with copious amounts of water for at least 15

minutes and seek medical attention.
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In case of skin contact, remove contaminated clothing and rinse the affected area thoroughly

with water[1].

If swallowed, call a poison control center or doctor immediately[1]. Rinse mouth with

water[1].

4. Disposal Plan:

All waste containing Lazabemide, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant[1].

Prevent the release of Lazabemide into the environment[1]. All spillage should be

collected[1].

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the key stages of working with Lazabemide and the

integrated safety measures.
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Lazabemide Handling and Safety Workflow
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Caption: Workflow for the safe handling of Lazabemide, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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